Cas no 2320417-98-7 (8-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)-3-methylidene-8-azabicyclo3.2.1octane)

• Product Name: 8-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)-3-methylidene-8-azabicyclo3.2.1octane
• CAS No: 2320417-98-7
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5338538
• Update Time: 2025-05-19

8-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)-3-methylidene-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• (2,3-dihydrobenzo[b][1,4]dioxin-5-yl)((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 2,3-dihydro-1,4-benzodioxin-5-yl-(3-methylidene-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 8-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)-3-methylidene-8-azabicyclo3.2.1octane

• Inchi： 1S/C17H19NO3/c1-11-9-12-5-6-13(10-11)18(12)17(19)14-3-2-4-15-16(14)21-8-7-20-15/h2-4,12-13H,1,5-10H2
• InChI Key： ODXGECDOLABGMU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC2=C1OCCO2)N1C2CC(=C)CC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 433
• XLogP3: 2.5
• Topological Polar Surface Area: 38.8

Additional information on 8-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)-3-methylidene-8-azabicyclo3.2.1octane

Professional Introduction to Compound with CAS No. 2320417-98-7 and Product Name: 8-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)-3-methylidene-8-azabicyclo3.2.1octane

The compound identified by the CAS number 2320417-98-7 and the product name 8-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)-3-methylidene-8-azabicyclo3.2.1octane represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of a benzodioxine moiety and an azabicyclooctane scaffold suggests unique electronic and steric properties that make it a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The 8-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)-3-methylidene-8-azabicyclo3.2.1octane structure exemplifies the innovative strategies employed in designing molecules with enhanced biological activity. The benzodioxine ring, known for its presence in various pharmacologically active compounds, contributes to the molecule's binding affinity and metabolic stability. Meanwhile, the azabicyclooctane core provides rigidity and spatial orientation, which are critical for interactions with biological targets.

Recent studies have highlighted the importance of bicyclic systems in drug design due to their ability to mimic natural product scaffolds and exhibit high selectivity. The 8-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)-3-methylidene-8-azabicyclo3.2.1octane compound has been investigated for its potential role in modulating various biological pathways. Its unique structural features have led researchers to explore its pharmacological profile in both preclinical and clinical settings. The molecule's ability to interact with multiple targets makes it a versatile tool for studying complex disease mechanisms.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern synthetic chemistry. The introduction of the methylidene group at the 3-position of the azabicyclooctane ring enhances the molecule's reactivity and functionalization potential. This modification has been strategically designed to improve binding interactions with protein targets, thereby increasing therapeutic efficacy. The benzodioxine moiety at the 8-position further contributes to the molecule's pharmacological properties by providing a hydrogen bond acceptor site and enhancing solubility.

Advances in computational chemistry have played a pivotal role in understanding the molecular interactions of 8-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)-3-methylidene-8-azabicyclo3.2.1octane with biological targets. Molecular docking studies have revealed promising binding affinities with enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. These findings align with recent research trends that emphasize structure-based drug design approaches to identify novel therapeutics.

The compound's potential applications extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique structural motifs present in 8-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)-3-methylidene-8-azabicyclo3.2.1octane have inspired new methodologies for designing molecules with enhanced stability and bioavailability. Researchers are exploring its utility as a building block for more complex derivatives that could exhibit improved pharmacokinetic profiles.

In conclusion, the compound with CAS No. 2320417-98-7 represents a significant contribution to the field of medicinal chemistry. Its intricate structure and functional groups make it a valuable asset for drug discovery efforts targeting various diseases. The ongoing research into its pharmacological properties underscores its potential as a lead compound or intermediate in developing next-generation therapeutic agents.